2-(3-nitrophenyl)-N-(phenylmethyl)-4-quinazolinamine

• Molecular Formula: C21H16N4O2
• Molecular Weight: 356.4 g/mol
• IUPAC Name: N-benzyl-2-(3-nitrophenyl)quinazolin-4-amine
• InChI: InChI=1S/C21H16N4O2/c26-25(27)17-10-6-9-16(13-17)20-23-19-12-5-4-11-18(19)21(24-20)22-14-15-7-2-1-3-8-15/h1-13H,14H2,(H,22,23,24)
• InChI Key: BPHLUJMJQBCHJQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC2=NC(=NC3=CC=CC=C32)C4=CC(=CC=C4)[N+](=O)[O-]

Description

2-(3-nitrophenyl)-N-(phenylmethyl)-4-quinazolinamine is a member of quinazolines.

Scientific Research Applications

Biogenic Amine Transporters Study

2-(3-nitrophenyl)-N-(phenylmethyl)-4-quinazolinamine has been studied in the context of biogenic amine transporters. Researchers have identified it as a novel partial inhibitor and allosteric modulator of the dopamine transporter. This compound is shown to partially inhibit dopamine uptake and amphetamine-induced dopamine transporter-mediated release (Pariser et al., 2008).

Inhibitor of Nitric Oxide Synthase

Another study reported on a novel class of nitric oxide synthase inhibitors, which includes 2-(3-nitrophenyl)-N-(phenylmethyl)-4-quinazolinamine. This compound has shown nanomolar potency and high selectivity for the inducible isoform of the enzyme, displaying efficacy in both acute and chronic animal models of inflammatory disease (Tinker et al., 2003).

Role in Quinazoline Derivatives Synthesis

This compound is an important intermediate in the synthesis of other biologically active quinazoline derivatives. A study detailed a rapid synthetic method for such derivatives, highlighting their potential biological activities in medicine (Ouyang et al., 2016).

Zinc(II) Complexes Involvement

It also plays a role in the synthesis of zinc(II) complexes. These complexes are studied for their spectroscopic properties and potential applications in fluorescence and photoluminescence (Chai et al., 2018).

Antimicrobial Activity

A series of quinazolino-thiadiazoles, in which 2-(3-nitrophenyl)-N-(phenylmethyl)-4-quinazolinamine is a key component, have been synthesized and tested for their antimicrobial activity. The study found that these compounds displayed broad-spectrum antimicrobial activity against various bacterial and fungal strains (Patel et al., 2018).

Potential in Corrosion Inhibition

Furthermore, new compounds derived from this chemical, like 3-methyl-2-(4-nitrophenyl) quinazolin-4(3H)-one, have been investigated for their efficiency as corrosion inhibitors for mild steel in acidic environments. These studies provide insights into the chemical's protective properties on metal surfaces (Errahmany et al., 2020).